Cas no 88014-16-8 (2(1H)-Isoquinolinebutanol, 3,4-dihydro-)

• Product Name: 2(1H)-Isoquinolinebutanol, 3,4-dihydro-
• CAS No: 88014-16-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 648511
• PubChem ID: 13101555
• Update Time: 2025-04-19

2(1H)-Isoquinolinebutanol, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinebutanol, 3,4-dihydro-
• 4-(3,4-dihydro-1H-isoquinolin-2-yl)butan-1-ol
• 4-(3,4-Dihydroisoquinolin-2(1H)-yl)butan-1-ol
• DTXSID50518185
• A1-27818
• 88014-16-8

• Inchi： 1S/C13H19NO/c15-10-4-3-8-14-9-7-12-5-1-2-6-13(12)11-14/h1-2,5-6,15H,3-4,7-11H2
• InChI Key： HBLNUTCPFINLKN-UHFFFAOYSA-N
• SMILES： OCCCCN1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5Ų